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Compound of Interest

Compound Name: Isoplumbagin

Cat. No.: B1652562 Get Quote

These application notes provide a detailed overview of the current research on Isoplumbagin,

a naturally occurring naphthoquinone, and its potential applications in the field of prostate

cancer. The document is intended for researchers, scientists, and professionals in drug

development, offering insights into its mechanism of action, quantitative efficacy data, and

detailed experimental protocols.

Overview of Isoplumbagin
Isoplumbagin (5-hydroxy-3-methyl-1,4-naphthoquinone) is a bioactive compound that has

demonstrated anti-cancer properties across various cancer cell lines.[1][2] In the context of

prostate cancer, research has shown its ability to suppress cell viability and invasion,

highlighting its potential as a therapeutic agent.[1][3] Its mechanism of action is distinct and

primarily involves the modulation of mitochondrial function through its interaction with

NAD(P)H:quinone oxidoreductase 1 (NQO1).[1][2]

Mechanism of Action in Cancer Cells
Isoplumbagin's primary cytotoxic effect is mediated through its role as a substrate for the

enzyme NQO1.[1][2] NQO1 reduces Isoplumbagin to its hydroquinone form. This metabolic

activation leads to a cascade of events within the mitochondria, including the reversal of the

mitochondrial fission phenotype and a reduction in the activity of mitochondrial complex IV.[1]

[2] The ultimate consequence is a compromise of mitochondrial function, leading to cancer cell

death.[1][3]
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In Vitro Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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